CIS-ISOHUMULONE
CIS-ISOHUMULONE
Brand Name:
Vulcanchem
CAS No.:
1534-03-8
VCID:
VC0075702
InChI:
InChI=1S/C21H30O5/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4/h7-8,14-15,25-26H,9-11H2,1-6H3/t15-,21+/m1/s1
SMILES:
CC(C)CC(=O)C1=C(C(C(C1=O)CC=C(C)C)(C(=O)CC=C(C)C)O)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
CIS-ISOHUMULONE
CAS No.: 1534-03-8
Main Products
VCID: VC0075702
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
| CAS No. | 1534-03-8 |
|---|---|
| Product Name | CIS-ISOHUMULONE |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (4R,5S)-3,4-dihydroxy-2-(3-methylbutanoyl)-5-(3-methylbut-2-enyl)-4-(4-methylpent-3-enoyl)cyclopent-2-en-1-one |
| Standard InChI | InChI=1S/C21H30O5/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4/h7-8,14-15,25-26H,9-11H2,1-6H3/t15-,21+/m1/s1 |
| Standard InChIKey | QARXXMMQVDCYGZ-VFNWGFHPSA-N |
| Isomeric SMILES | CC(C)CC(=O)C1=C([C@]([C@@H](C1=O)CC=C(C)C)(C(=O)CC=C(C)C)O)O |
| SMILES | CC(C)CC(=O)C1=C(C(C(C1=O)CC=C(C)C)(C(=O)CC=C(C)C)O)O |
| Canonical SMILES | CC(C)CC(=O)C1=C(C(C(C1=O)CC=C(C)C)(C(=O)CC=C(C)C)O)O |
| PubChem Compound | 21594782 |
| Last Modified | Nov 11 2021 |
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